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Compound of Interest

Compound Name: Tedizolid Pyrophosphate Ester
CAS No.: 1239662-48-6
Cat. No.: B1145330
Get Quote
. J

Executive Summary & Molecule Profile

Tedizolid Phosphate (TR-701) is the phosphate ester prodrug of the oxazolidinone antibiotic
Tedizolid (TR-700).[1][2] It is designed to improve water solubility and bioavailability relative to
the active parent molecule.

In process chemistry, the term "Tedizolid Pyrophosphate Ester" typically refers to a critical
impurity (dimer) or a specific diphosphate byproduct formed during the phosphorylation step.
Control of this species is the primary Critical Quality Attribute (CQA) in the manufacturing of the
drug substance.

¢ Active Moiety: Tedizolid (TR-700)[1][2][3]
e Prodrug (Target): Tedizolid Phosphate (TR-701)[1][2][3]

e Critical Impurity: Tedizolid Pyrophosphate (Bis-tedizolid pyrophosphate or Tedizolid
diphosphate)
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This guide outlines the industrial synthesis of the parent oxazolidinone and the optimized
phosphorylation protocol required to maximize TR-701 yield while suppressing the
pyrophosphate pathway.

Retrosynthetic Analysis

The synthesis is bipartite, converging on the Suzuki-Miyaura coupling of two key fragments,
followed by a post-coupling phosphorylation.

o Fragment A (The Pyridine-Tetrazole): 2-(2-methyl-2H-tetrazol-5-yl)-5-(4,4,5,5-tetramethyl-
1,3,2-dioxaborolan-2-yl)pyridine.[4]

e Fragment B (The Phenyl-Oxazolidinone): (R)-3-(4-bromo-3-fluorophenyl)-5-
(hydroxymethyl)-2-oxazolidinone.[4][5]

o Transformation C (Phosphorylation): Conversion of the C5-hydroxymethyl group to a
dihydrogen phosphate ester.

Synthesis Pathway Diagram (Graphviz)
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Fragment A Fragment B
(Pyridine-Tetrazole Boronate) (Phenyl-Oxazolidinone Bromide)
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Caption: Convergent synthesis of Tedizolid Phosphate showing the critical bifurcation point
where the pyrophosphate impurity is generated.

Detailed Process Chemistry
Step 1: Synthesis of Tedizolid (TR-700)

The core scaffold is constructed via a palladium-catalyzed cross-coupling reaction.
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» Reagents: Pd(dppf)Clz (Catalyst), Potassium Carbonate (Base), 1,4-Dioxane/Water
(Solvent).

e Mechanism: The boronate ester on the pyridine ring undergoes transmetallation with the
palladium-oxidative addition complex formed from the aryl bromide (Fragment B).

» Process Note: High purity of Fragment B is essential. The (R)-enantiomer configuration at
the C5 position of the oxazolidinone ring must be preserved; racemization is generally not
observed under standard Suzuki conditions.

Step 2: Phosphorylation (The Critical Step)

This step converts the hydroxyl group of TR-700 into the phosphate ester. This is where the
"Pyrophosphate Ester" issue arises.

The Reagent Choice: While dibenzyl phosphoramidites can be used for lab-scale synthesis
(followed by hydrogenolysis), Phosphorus Oxychloride (POCI3) is the standard for process
scale-up due to cost and atom economy.

The Mechanism & Impurity Formation:

o Activation: TR-700 reacts with POCI3 in the presence of a base (Triethylamine) to form the
Dichlorophosphate Intermediate (R-O-POCIz).

o Hydrolysis (Target Path): Water is added to hydrolyze the P-Cl bonds, yielding the target
Tedizolid Phosphate (R-O-PO(OH)2).

» Pyrophosphate Formation (Impurity Path): If the quenching is slow or if local concentration of
the intermediate is high, the Dichlorophosphate (R-O-POCI2) can react with an already
hydrolyzed molecule (R-O-PO(OH)2) or another intermediate.

o Reaction:R-O-POCIz + R-O-PO(OH)2 - R-O-P(O)(OH)-O-P(O)(OH)-O-R (Pyrophosphate
Dimer).

Step 3: Isolation and Salt Formation

The free acid form of Tedizolid Phosphate is unstable and poorly soluble. It is typically isolated
as a disodium or dipotassium salt, or purified as the free acid and then converted.
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Experimental Protocols
Protocol A: Synthesis of Tedizolid (TR-700)

e Charge a reactor with Fragment B (1.0 eq), Fragment A (1.1 eq), and K2COs (2.5 eq).

Add 1,4-dioxane and water (4:1 ratio). Degas with Nitrogen for 30 mins.

Add Pd(dppf)Clz (0.02 eq) under Nitrogen flow.

Heat to 85-90°C for 4-6 hours. Monitor by HPLC (Target: <0.5% Fragment B remaining).

Workup: Cool to RT. Filter through Celite to remove Pd black. Concentrate filtrate.[4]
Precipitate product by adding water.[6] Filter and wash with water/ethanol.[7][8]

Yield: ~85-90%.

Protocol B: Phosphorylation to Tedizolid Phosphate (TR-
701)

Critical Control Point: Temperature and Water Addition Rate.[8]

Dissolution: Suspend Tedizolid (TR-700) (10.0 g, 27.0 mmol) in dry THF (150 mL) and
Triethylamine (11.3 mL, 3.0 eq). Cool the mixture to -5°C to 0°C.

e Addition: Add POCIs (3.0 mL, 1.2 eq) dropwise over 30 minutes. Maintain internal
temperature < 5°C.

o Why: Exotherms promote side reactions (dimerization).

e Reaction: Stir at 0°C for 1-2 hours. HPLC should show conversion of TR-700 to the
intermediate (R-O-POCIz2).

e Quench (Critical): Add Water (50 mL) dropwise. Do not dump water in. Rapid addition can
cause localized heating and favor pyrophosphate formation.

e Hydrolysis: Allow to warm to RT and stir for 2 hours to ensure complete hydrolysis of P-ClI
bonds.
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e |solation: Adjust pH to ~1-2 with HCI to precipitate the free acid form of Tedizolid Phosphate.
Filter the solid.[4][7][8]

 Purification (Pyrophosphate Removal):

Dissolve crude solid in dilute NaOH (pH 8-9).

o

Filter to remove unreacted insolubles.

[¢]

[e]

Slowly re-acidify with dilute HCI. The monomeric phosphate precipitates first; the
pyrophosphate impurities often remain in the mother liquor or precipitate last.

[¢]

Alternative: Recrystallization from DMSO/Ethanol.

Quantitative Data & Impurity Profile

The following table summarizes the impact of reaction conditions on the Pyrophosphate

impurity level.
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. o Impact on
Condition A Condition B
Parameter L Pyrophosphate
(Standard) (Optimized) .
(Impurity)

Excess POCIs
Reagent POCIs (1.5 eq) POCIz (1.1-1.2eq) increases dimerization
risk.

Lower temp kinetically
Temperature 25°C -5°C to 0°C favors mono-

phosphorylation.

Slow hydrolysis
] ] Slow, Controlled prevents
Quenching Rapid Water Addn ]
Water Addn condensation of

intermediates.

THF solubilizes the

intermediate better,
Solvent DCM THF _

preventing

aggregation.

Optimized route
Yield (TR-701) 75% 88-92% minimizes loss to side

products.

Impurity Structure: Tedizolid Pyrophosphate Ester

e Chemical Name: Bis((R)-3-(3-fluoro-4-(6-(2-methyl-2H-tetrazol-5-yl)pyridin-3-yl)phenyl)-2-
oxooxazolidin-5-yl)methyl pyrophosphate.

e Mechanism of Action (Impurity): It is pharmacologically inactive compared to the monomer
and reduces the specific activity of the drug batch.

e Limit: NMT (Not More Than) 0.5% in final API.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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